4-chloro-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C17H17ClFN5O
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 4-chloro-N-[1-[(3-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H17ClFN5O/c1-10-15(21-17(25)16-14(18)8-20-23(16)3)11(2)24(22-10)9-12-5-4-6-13(19)7-12/h4-8H,9H2,1-3H3,(H,21,25)
• InChI Key: MDCPGKHXJGHCFD-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC2=CC(=CC=C2)F)C)NC(=O)C3=C(C=NN3C)Cl

Description

4-chloro-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a pyrazole-based compound that has been synthesized through various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-chloro-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide in lab experiments include its anticancer properties, its potential use as a diagnostic tool in cancer imaging, and its anti-inflammatory properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For research on 4-chloro-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide include further studies on its mechanism of action, its potential use as a drug candidate for the treatment of cancer, and its potential use as a diagnostic tool in cancer imaging. Additionally, further studies on its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases are needed.

Synthesis Methods

The synthesis of 4-chloro-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide can be achieved through several methods. One such method involves the reaction of 4-chloro-1-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid with 3-fluorobenzylamine and 1,3-dimethyl-1H-pyrazol-5-amine in the presence of a coupling reagent. Another method involves the reaction of 4-chloro-1-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid with 3-fluorobenzylamine and 1,3-dimethyl-1H-pyrazol-5-amine in the presence of a base and a coupling reagent.

Scientific Research Applications

4-chloro-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide has been studied for its potential applications in scientific research. It has been found to have anticancer properties and has been studied as a potential drug candidate for the treatment of cancer. It has also been studied for its potential use as a diagnostic tool in cancer imaging.